Cas no 1935256-43-1 (2-(1-Formamidocyclopropyl)acetic acid)

• Product Name: 2-(1-Formamidocyclopropyl)acetic acid
• CAS No: 1935256-43-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5695875
• PubChem ID: 130959983
• Update Time: 2025-10-29

2-(1-Formamidocyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1935256-43-1
• 2-(1-Formamidocyclopropyl)aceticacid
• 2-(1-Formamidocyclopropyl)acetic acid
• EN300-1286085

• Inchi： 1S/C6H9NO3/c8-4-7-6(1-2-6)3-5(9)10/h4H,1-3H2,(H,7,8)(H,9,10)
• InChI Key： MVMVRYBPQSZPAV-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC=O)=O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1-Formamidocyclopropyl)acetic acid

Introduction to 2-(1-Formamidocyclopropyl)acetic acid (CAS No. 1935256-43-1)

2-(1-Formamidocyclopropyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1935256-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring functionalized with an amide group and an acetic acid moiety, making it a versatile scaffold for the development of novel bioactive agents.

The structural uniqueness of 2-(1-Formamidocyclopropyl)acetic acid lies in its cyclopropyl substituent, which is known to enhance metabolic stability and binding affinity in drug candidates. The presence of an amide linkage introduces additional reactivity, allowing for further derivatization and modification to tailor its pharmacological properties. These features make it an attractive building block for medicinal chemists exploring new therapeutic avenues.

In recent years, there has been growing interest in the exploration of cyclopropyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of cyclopropyl derivatives as inhibitors of enzymes involved in cancer metabolism and inflammation. The acetic acid moiety further contributes to the compound's pharmacological profile by enabling interactions with carboxylic acid-binding sites in biological targets.

One of the most compelling aspects of 2-(1-Formamidocyclopropyl)acetic acid is its potential as a precursor for the synthesis of more complex molecules with enhanced bioactivity. Researchers have leveraged this compound to develop novel inhibitors targeting protein-protein interactions (PPIs) that play critical roles in diseases such as Alzheimer's and Parkinson's. The cyclopropyl ring, in particular, has been shown to improve oral bioavailability and reduce susceptibility to enzymatic degradation, making it a valuable feature for drug design.

The amide group in 2-(1-Formamidocyclopropyl)acetic acid also offers opportunities for further functionalization, enabling the creation of peptidomimetics and other constrained analogs that mimic the binding kinetics of natural peptides. This approach has been particularly fruitful in the development of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and hepatitis C. The acetic acid side chain provides additional handles for covalent bond formation, allowing for targeted drug delivery systems and prodrug formulations.

Recent advances in computational chemistry have further accelerated the exploration of 2-(1-Formamidocyclopropyl)acetic acid as a lead compound. Molecular docking studies have identified potential binding pockets on target proteins where this molecule could exert its therapeutic effects. These studies have been complemented by experimental validation, with several derivatives showing promising preclinical activity in models of inflammation and neurodegeneration.

The synthesis of 2-(1-Formamidocyclopropyl)acetic acid presents unique challenges due to the sensitivity of the cyclopropyl ring and the need for precise functional group transformations. However, recent methodological developments have made it more accessible to synthetic chemists, enabling larger-scale production and structural diversification. This accessibility has spurred innovation in drug discovery pipelines, with several academic and industrial groups reporting novel derivatives with improved pharmacokinetic profiles.

The growing body of research on 2-(1-Formamidocyclopropyl)acetic acid underscores its significance as a pharmacophore in medicinal chemistry. Its ability to modulate biological pathways while maintaining structural integrity makes it a valuable asset in the quest for new therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts across multiple therapeutic areas.